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Compound of Interest

Compound Name: Tubulysin E

CAS No.: 309935-58-8

Cat. No.: B3182241

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Tubulysin E is a highly potent cytotoxic peptide belonging to the tubulysin family, originally

isolated from myxobacteria.[1][2] It is a powerful inhibitor of tubulin polymerization, leading to

the disruption of microtubules, cell cycle arrest in the G2/M phase, and subsequent apoptosis.

[1][3][4] Due to its exceptional potency, even against multi-drug resistant (MDR) cell lines,

Tubulysin E is a valuable payload for antibody-drug conjugates (ADCs) in cancer research and

development.[2][5] Its high toxicity necessitates strict adherence to safety protocols for

handling and storage to ensure the safety of laboratory personnel and the integrity of the

compound.

Safety Precautions
Tubulysin E is classified as highly toxic if swallowed, in contact with skin, or if inhaled.[6][7] It

can cause serious skin and eye irritation and may cause respiratory irritation.[6][7] All handling

of Tubulysin E, both in powder form and in solution, must be conducted in a designated
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containment area, such as a chemical fume hood or a biological safety cabinet, by trained

personnel.

Personal Protective Equipment (PPE):

Gloves: Wear impervious chemical-resistant gloves.

Lab Coat: A dedicated lab coat should be worn.

Eye Protection: Safety goggles with side shields are mandatory.[6]

Respiratory Protection: Use a suitable respirator when handling the powder form to avoid

inhalation.[6][8]

Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and seek medical attention.[6][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[6][7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[6][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[6][7]

Waste Disposal:

All waste materials, including empty vials, pipette tips, and contaminated PPE, should be

disposed of as hazardous chemical waste in accordance with local regulations.

Storage and Stability
Proper storage is critical to maintain the potency and stability of Tubulysin E. The compound is

sensitive to repeated freeze-thaw cycles and hydrolysis of its acetate group, which can lead to

a significant loss of activity.[9][10]
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Form
Storage

Temperature
Duration Notes

Powder -20°C Long-term

Store in a tightly

sealed container,

protected from light

and moisture.

Stock Solution (-80°C) -80°C Up to 6 months

Aliquot into single-use

volumes to avoid

freeze-thaw cycles.

Store under nitrogen if

possible.[11]

Stock Solution (-20°C) -20°C Up to 1 month

Aliquot into single-use

volumes. Store under

nitrogen if possible.

[11]

Working Solution 2-8°C Use on the same day

It is highly

recommended to

prepare fresh working

solutions for each

experiment.[11]

Experimental Protocols
3.1. Preparation of Tubulysin E Stock Solution (e.g., 1 mM)

This protocol describes the preparation of a 1 mM stock solution of Tubulysin E. Adjust the

volumes and weights accordingly for different desired concentrations.

Materials:

Tubulysin E (powder)

Anhydrous DMSO

Sterile, single-use polypropylene microcentrifuge tubes
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Calibrated pipettes and sterile, filtered tips

Procedure:

Acclimatization: Allow the vial of Tubulysin E powder to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Tubulysin E
powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired stock concentration. For example, to prepare a 1 mM solution from 1 mg of

Tubulysin E (MW: 844.07 g/mol ), add 1.185 mL of DMSO.

Solubilization: Gently vortex or sonicate the solution to ensure complete dissolution. Visually

inspect the solution to ensure no particulates are present.

Aliquoting: Aliquot the stock solution into single-use, tightly sealed tubes. The volume of the

aliquots should be appropriate for your typical experimental needs to avoid multiple freeze-

thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

shorter-term storage (up to 1 month).[11]

3.2. Preparation of Working Solutions

Procedure:

Thawing: Remove a single aliquot of the stock solution from the freezer and thaw it at room

temperature.

Dilution: In a chemical fume hood, dilute the stock solution to the final desired concentration

using the appropriate cell culture medium or buffer for your experiment.

Usage: Use the freshly prepared working solution on the same day. Do not store diluted

working solutions for later use.[11]
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Mechanism of Action
Tubulysin E exerts its cytotoxic effects by potently inhibiting tubulin polymerization.[1][5] This

disrupts the formation and function of microtubules, which are essential components of the

cytoskeleton and the mitotic spindle. The depolymerization of microtubules leads to cell cycle

arrest at the G2/M phase, ultimately triggering apoptosis and programmed cell death.[3][4]
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Caption: Mechanism of action of Tubulysin E.

Experimental Workflow
The following diagram outlines the recommended workflow for handling and preparing

Tubulysin E in a laboratory setting.
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Caption: Recommended workflow for Tubulysin E handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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